Cas no 55004-75-6 (2H-1-Benzopyran-2-one, 4-hydroxy-7,8-dimethyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-7,8-dimethyl-
• CAS No: 55004-75-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 353093
• PubChem ID: 54717111
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-7,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-7,8-dimethyl-
• 4-hydroxy-7,8-dimethylchromen-2-one
• 4-HYDROXY-7,8-DIMETHYLCOUMARIN
• 2H-1-Benzopyran-2-one,4-hydroxy-7,8-dimethyl
• 4-hydroxy-7,8-dimethyl-2H-chromen-2-one
• 4-hydroxy-7,8-dimethyl-chromen-2-one
• 7,8-dimethyl-4-hydroxy-2H-1-benzopyran-2-one
• 7,8-dimethyl-4-hydroxycoumarin
• FT-0712632
• SCHEMBL5346589
• 4-Hydroxy-7,8-dimethyl-2H-1-benzopyran-2-one
• DZGDYAJCQWPAKE-UHFFFAOYSA-N
• DTXSID80716218
• 55004-75-6

• Inchi： 1S/C11H10O3/c1-6-3-4-8-9(12)5-10(13)14-11(8)7(6)2/h3-5,12H,1-2H3
• InChI Key： DZGDYAJCQWPAKE-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=CC=C(C)C(C)=C12)O)=O

Computed Properties

• Exact Mass: 190.06300
• Monoisotopic Mass: 190.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2

Experimental Properties

• PSA: 50.44000
• LogP: 2.11540